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Compound of Interest

Compound Name: 2-bromo-2,3-dihydro-1H-indene

Cat. No.: B029419 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical intermediates is paramount. This guide provides an in-depth look at 2-bromo-
2,3-dihydro-1H-indene, also known as 2-bromoindan, covering its chemical identity,

physicochemical properties, synthesis, and relevant reaction pathways.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name 2-bromo-2,3-dihydro-1H-indene is a

halogenated derivative of indane.[1] It is widely recognized by its common synonym, 2-

bromoindan.[1] Additional identifiers and synonyms are listed in the table below for

comprehensive referencing.

Identifier Type Value

IUPAC Name 2-bromo-2,3-dihydro-1H-indene[1]

Common Synonym 2-bromoindan[1]

CAS Number 17623-96-0[1]

Molecular Formula C₉H₉Br[1]

Molecular Weight 197.07 g/mol [1][2]
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A summary of the key physical and spectroscopic properties of 2-bromo-2,3-dihydro-1H-
indene is provided below. This data is crucial for its identification, purification, and use in

synthetic applications.

Property Value Reference

Boiling Point 249.2 ± 29.0 °C at 760 mmHg [2]

Molecular Weight 197.07 g/mol [1][2]

Mass Spectrometry GC-MS data available [1]

IR Spectroscopy
Vapor phase IR spectra

available
[1]

Experimental Protocols
The synthesis of 2-bromo-2,3-dihydro-1H-indene can be achieved through various methods.

A common and effective laboratory-scale preparation involves the bromination of a suitable

precursor, such as 2-indanol, using a brominating agent like phosphorus tribromide (PBr₃).

Synthesis of 2-Bromo-2,3-dihydro-1H-indene from 2-
Indanol
Materials:

2-indanol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether (or other suitable aprotic solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser
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Dropping funnel

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

In a flame-dried round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a

dropping funnel, dissolve 2-indanol in anhydrous diethyl ether under an inert atmosphere

(e.g., nitrogen or argon).

Cool the solution in an ice bath to 0 °C.

Slowly add a solution of phosphorus tribromide (approximately 0.33 equivalents) in

anhydrous diethyl ether to the stirred solution of 2-indanol via the dropping funnel. The

addition should be controlled to maintain the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then gently reflux for 2-3 hours, or until TLC analysis indicates the consumption of the

starting material.

Cool the reaction mixture to room temperature and then pour it cautiously over crushed ice.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with cold

water, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel to afford pure 2-bromo-2,3-dihydro-1H-indene.
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The synthesis of 2-bromo-2,3-dihydro-1H-indene from 2-indanol proceeds through a

nucleophilic substitution reaction. The mechanism involves the activation of the hydroxyl group

of the alcohol by phosphorus tribromide, converting it into a good leaving group, followed by a

backside attack by the bromide ion.

2-Indanol

Activated Alcohol
(Good Leaving Group)

Reaction with PBr3

PBr3
2-Bromo-2,3-dihydro-1H-indene

SN2 Attack by Br-

Br-

Click to download full resolution via product page

Synthesis of 2-bromo-2,3-dihydro-1H-indene from 2-indanol.

This synthetic transformation is a classic example of converting an alcohol to an alkyl halide, a

fundamental reaction in organic synthesis. The use of phosphorus tribromide is particularly

effective for primary and secondary alcohols and generally proceeds with inversion of

stereochemistry if a chiral center is present.

The following diagram illustrates the logical workflow for the preparation and purification of the

target compound.
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Reaction Setup

Workup

Purification

Dissolve 2-Indanol
in Anhydrous Ether

Cool to 0 °C

Slow Addition of PBr3

Reflux

Quench with Ice

Aqueous Washes
(H2O, NaHCO3, Brine)

Dry with MgSO4

Solvent Removal

Vacuum Distillation or
Column Chromatography

Pure 2-Bromo-2,3-dihydro-1H-indene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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